Cas no 2313-03-3 (3,3,5-triphenylfuran-2-one)

• Product name: 3,3,5-triphenylfuran-2-one
• CAS No: 2313-03-3
• MF: C₂₂H₁₆O₂
• MW: 312.361246109009
• CID: 912582
• PubChem ID: 222596

3,3,5-triphenylfuran-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3,5-triphenylfuran-2-one
• AC1Q6M9R; CTK4F0932; 3,3,5-triphenylfuran-2(3h)-one; 4-Hydroxy-2.2.4-triphenyl-buten-(3)-saeure-lacton; 3,3,5-Triphenyl-3H-furan-2-one; 3,3,5-Triphenyl-3H-furan-2-on; 4-Hydroxy-2,2,4-triphenyl-3-butensaeure-lacton; NSC9074; 5-Oxo-2.4.4-triphenyl-4.5-dihydro-furan; 3,3,5-triphenyl-2(3H)-furanone; 3,3,5-triphenyl-3H-furan-2-one; AR-1E8443; AC1L5BXU;
• NSC9074
• DTXSID50278676
• AS-0494
• 3,3,5-triphenylfuran-2(3h)-one
• 3,3,5-triphenyl-2,3-dihydrofuran-2-one
• 2313-03-3
• NSC-9074

• Inchi： InChI=1S/C22H16O2/c23-21-22(18-12-6-2-7-13-18,19-14-8-3-9-15-19)16-20(24-21)17-10-4-1-5-11-17/h1-16H
• InChI Key： YPDWOJDXSYTOMH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(C(=O)O2)(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 312.11508
• Monoisotopic Mass: 312.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 5

Experimental Properties

• Density: 1.208
• Boiling Point: 531.8°C at 760 mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.638
• PSA: 26.3
• LogP: 4.57060